Cas no 441290-29-5 (4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide)

• Product Name: 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide
• CAS No: 441290-29-5
• Molecular Formula: C₂₉H₂₀N₂O₅S
• Molecular Weight: 508.544506072998
• CID: 6019942
• PubChem ID: 4227885

4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide Properties

Names and Identifiers

• 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide
• N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-(indolin-1-ylsulfonyl)benzamide
• Benzamide, N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)-4-[(2,3-dihydro-1H-indol-1-yl)sulfonyl]-
• AKOS001633052
• HMS601M14
• 4-(2,3-dihydroindol-1-ylsulfonyl)-N-(9,10-dioxoanthracen-1-yl)benzamide
• 441290-29-5
• F0737-0094
• ChemDiv1_005206

• InChIKey： GUBSSQMCKPXWTE-UHFFFAOYSA-N
• Inchi： 1S/C29H20N2O5S/c32-27-21-7-2-3-8-22(21)28(33)26-23(27)9-5-10-24(26)30-29(34)19-12-14-20(15-13-19)37(35,36)31-17-16-18-6-1-4-11-25(18)31/h1-15H,16-17H2,(H,30,34)
• SMILES： C(NC1=C2C(C(=O)C3=C(C2=O)C=CC=C3)=CC=C1)(=O)C1=CC=C(S(N2C3=C(C=CC=C3)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 508.10929292g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 508.10929292g/mol
• Heavy Atom Count: 37
• Complexity: 1010
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• pka: 11.43±0.20(Predicted)
• Density: 1.472±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones